Cas no 54810-42-3 (1,3-Benzenedisulfonamide, 4-amino-6-(heptafluoropropyl)-)
54810-42-3 structure
Product Name:1,3-Benzenedisulfonamide, 4-amino-6-(heptafluoropropyl)-
CAS No:54810-42-3
MF:C9H8F7N3O4S2
MW:419.296343803406
CID:1590803
Update Time:2024-09-11
1,3-Benzenedisulfonamide, 4-amino-6-(heptafluoropropyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenedisulfonamide, 4-amino-6-(heptafluoropropyl)-
- 1,3-Benzenedisulfonamide, 4-amino-6-(1,1,2,2,3,3,3-heptafluoropropyl)-
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- Inchi: 1S/C9H8F7N3O4S2/c10-7(11,8(12,13)9(14,15)16)3-1-4(17)6(25(19,22)23)2-5(3)24(18,20)21/h1-2H,17H2,(H2,18,20,21)(H2,19,22,23)
- InChI Key: HAHOHPQGZLGQFV-UHFFFAOYSA-N
- SMILES: C1(S(N)(=O)=O)=C(C(F)(F)C(F)(F)C(F)(F)F)C=C(N)C(S(N)(=O)=O)=C1
Computed Properties
- Exact Mass: 418.98454
Experimental Properties
- Density: 1.761±0.06 g/cm3(Predicted)
- Boiling Point: 519.4±60.0 °C(Predicted)
- PSA: 146.34
- pka: 9.16±0.60(Predicted)
1,3-Benzenedisulfonamide, 4-amino-6-(heptafluoropropyl)- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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